Cas no 1247681-06-6 ((2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine)

• Product Name: (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine
• CAS No: 1247681-06-6
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 5984381
• PubChem ID: 61326610
• Update Time: 2025-10-30

(2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine
• 2-Thiazolemethanamine, N-(2,2-dimethylpropyl)-
• EN300-6331600
• 1247681-06-6
• AKOS010581218

• Inchi： 1S/C9H16N2S/c1-9(2,3)7-10-6-8-11-4-5-12-8/h4-5,10H,6-7H2,1-3H3
• InChI Key： HYIUVSRGQFZTPM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CNCC(C)(C)C

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 242.6±23.0 °C(Predicted)
• pka: 7.49±0.40(Predicted)

Additional information on (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine

Introduction to (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine (CAS No. 1247681-06-6)

(2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine (CAS No. 1247681-06-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The compound's structure consists of a thiazole ring and a tert-butyl group, which contribute to its chemical stability and biological activity.

The chemical structure of (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine can be represented as follows: C₉H₁₇N₂S. The presence of the thiazole ring and the tert-butyl group imparts specific properties that make this compound an attractive candidate for various medicinal applications. The thiazole ring is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors or other bioactive molecules.

In recent years, significant advancements have been made in understanding the biological activities of (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The synthesis of (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine has been extensively studied to optimize its production for large-scale applications. One common synthetic route involves the reaction of 1-(tert-butyl)amine with 2-chloromethylthiazole in the presence of a suitable base. This method yields high purity and good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its direct therapeutic applications, (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine serves as a valuable building block in the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical reactions to introduce additional functionalities or improve pharmacological properties. For example, the amino group can be acetylated or alkylated to enhance solubility or bioavailability.

The safety profile of (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine has been evaluated in several preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine extend beyond traditional medicinal chemistry. In materials science, this compound has been explored for its use in the development of functional polymers and coatings. The thiazole ring provides excellent thermal stability and chemical resistance, making it suitable for applications where durability is critical.

In conclusion, (2,2-dimethylpropyl)[(1,3-thiazol-2-yl)methyl]amine (CAS No. 1247681-06-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic strategies for various diseases.